Cas no 134914-97-9 (2-Methyl-4-(tributylstannyl)pyridine)

• Product Name: 2-Methyl-4-(tributylstannyl)pyridine
• CAS No: 134914-97-9
• MF: C₁₈H₃₃NSn
• MW: 382.171324491501
• MDL: MFCD16039584
• CID: 1072973
• PubChem ID: 329826189
• Update Time: 2025-10-25

2-Methyl-4-(tributylstannyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(tributylstannyl)pyridine
• (2-Methylpyridin-4-yl)tributyltin
• 2-methyl-4-tributylstannanyl-pyridine
• A925532
• 2-Methyl-4-(tributylstannyl)pyridine, AldrichCPR
• SCHEMBL1722328
• DB-104723
• 134914-97-9
• A50089
• AKOS015843119
• MFCD16039584
• SY127255
• J-509972
• HKKVMSAVVHWLHJ-UHFFFAOYSA-N
• DTXSID40616649
• tributyl-(2-methylpyridin-4-yl)stannane

• MDL： MFCD16039584
• Inchi： 1S/C6H6N.3C4H9.Sn/c1-6-4-2-3-5-7-6;3*1-3-4-2;/h3-5H,1H3;3*1,3-4H2,2H3;
• InChI Key： HKKVMSAVVHWLHJ-UHFFFAOYSA-N
• SMILES： [Sn](C1C=CN=C(C)C=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 383.16300
• Monoisotopic Mass: 383.163503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 5.44610

2-Methyl-4-(tributylstannyl)pyridine Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on 2-Methyl-4-(tributylstannyl)pyridine

2-Methyl-4-(tributylstannyl)pyridine: A Comprehensive Overview

2-Methyl-4-(tributylstannyl)pyridine (CAS No. 134914-97-9) is a unique organometallic compound that has garnered significant attention in the fields of organic synthesis and catalysis. This compound, characterized by its pyridine ring substituted with a methyl group and a tributyltin group, exhibits remarkable chemical properties that make it invaluable in various research and industrial applications. The tributylstannyl group, in particular, plays a pivotal role in its reactivity and functionality, making it a cornerstone in modern organometallic chemistry.

Recent advancements in the synthesis and characterization of 2-Methyl-4-(tributylstannyl)pyridine have shed light on its potential as a versatile building block in organic synthesis. Researchers have demonstrated its ability to participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as an efficient precursor for constructing biaryl compounds. The pyridine ring structure provides a stable platform for these reactions, ensuring high yields and selectivity. Moreover, the methyl substitution at the 2-position enhances the compound's stability and reactivity, making it a preferred choice for synthesizing complex aromatic systems.

The tributylstannyl group attached to the pyridine ring imparts unique electronic properties to the molecule. This group acts as a strong electron donor, facilitating various redox reactions and enabling the compound to act as a reducing agent in certain transformations. Recent studies have highlighted its role in the Stille coupling reaction, where it facilitates the formation of carbon-heteroatom bonds with exceptional efficiency. The combination of the pyridine ring's aromaticity and the tributyltin group's reactivity makes this compound a powerful tool in the arsenal of modern chemists.

In addition to its synthetic applications, 2-Methyl-4-(tributylstannyl)pyridine has found utility in catalytic processes. Its ability to coordinate with transition metals such as palladium and nickel has been exploited in developing heterogeneous catalysts for various industrial reactions. The pyridine ring serves as a coordinating ligand, stabilizing metal centers and enhancing their catalytic activity. Recent research has focused on optimizing these catalytic systems for use in fine chemical synthesis and pharmaceutical production, where high efficiency and selectivity are paramount.

The synthesis of 2-Methyl-4-(tributylstannyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern organometallic chemistry. The key steps include the preparation of intermediates such as 2-methylpyridine derivatives and their subsequent functionalization with tributyltin groups. Researchers have reported several methods for this transformation, including nucleophilic substitution reactions and tin-mediated coupling processes. These methods have been refined to ensure high purity and yield, making the compound readily available for various applications.

From an environmental perspective, understanding the fate and behavior of 2-Methyl-4-(tributylstannyl)pyridine is crucial for its safe handling and disposal. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for minimizing environmental risks associated with its use.

In conclusion, 2-Methyl-4-(tributylstannyl)pyridine (CAS No. 134914-97-9) stands as a testament to the ingenuity of modern organometallic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to drive innovation across multiple disciplines. As researchers delve deeper into its properties and potential uses, this compound is poised to play an even more significant role in shaping the future of chemical synthesis and catalysis.